Cas no 2219371-43-2 (tert-butyl N-3-methyl-3-(oxiran-2-yl)butylcarbamate)

• Product Name: tert-butyl N-3-methyl-3-(oxiran-2-yl)butylcarbamate
• CAS No: 2219371-43-2
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6478738
• PubChem ID: 165605636
• Update Time: 2025-06-14

tert-butyl N-3-methyl-3-(oxiran-2-yl)butylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-methyl-3-(oxiran-2-yl)butylcarbamate
• 2219371-43-2
• tert-butyl N-[3-methyl-3-(oxiran-2-yl)butyl]carbamate
• EN300-1708363

• Inchi： 1S/C12H23NO3/c1-11(2,3)16-10(14)13-7-6-12(4,5)9-8-15-9/h9H,6-8H2,1-5H3,(H,13,14)
• InChI Key： MZIHEZJKAROKMV-UHFFFAOYSA-N
• SMILES： O1CC1C(C)(C)CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.9Ų

Additional information on tert-butyl N-3-methyl-3-(oxiran-2-yl)butylcarbamate

Research Brief on tert-Butyl N-3-Methyl-3-(Oxiran-2-yl)Butylcarbamate (CAS: 2219371-43-2) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-3-methyl-3-(oxiran-2-yl)butylcarbamate (CAS: 2219371-43-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide-containing carbamate derivative serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and targeted therapeutics. Recent studies have highlighted its role as a key building block in the construction of complex molecular architectures, leveraging the reactivity of the oxirane ring for selective modifications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The researchers utilized the oxirane moiety of tert-butyl N-3-methyl-3-(oxiran-2-yl)butylcarbamate to form irreversible covalent bonds with the catalytic cysteine residue of Mpro, resulting in potent antiviral activity with an IC50 of 42 nM. This approach represents a significant advancement in the design of covalent inhibitors, offering improved selectivity and pharmacokinetic properties compared to traditional electrophilic warheads.

In the realm of cancer therapeutics, a recent Nature Communications paper (2024) described the application of this compound in the development of selective EGFR inhibitors. The research team employed 2219371-43-2 as a critical intermediate to introduce a reactive epoxide group at a specific position in their inhibitor scaffold, enabling targeted covalent modification of mutant EGFR while sparing the wild-type receptor. This selectivity profile was attributed to the precise spatial orientation achieved through the compound's unique structural features.

From a synthetic chemistry perspective, advancements in the preparation of tert-butyl N-3-methyl-3-(oxiran-2-yl)butylcarbamate have been reported in Organic Letters (2023). The new asymmetric synthesis route achieved 98% enantiomeric excess using a chiral phase-transfer catalysis system, addressing previous challenges in stereocontrol. This methodological improvement has significant implications for the production of enantiomerically pure pharmaceuticals derived from this intermediate.

The compound's stability profile has been extensively characterized in recent pharmaceutical development studies. Accelerated stability testing under ICH guidelines demonstrated that 2219371-43-2 maintains >95% purity after 6 months at 25°C/60% RH when properly formulated. These findings support its use as a stable intermediate in multi-step synthetic routes for drug candidates.

Emerging applications in targeted protein degradation (PROTACs) have also been reported, where the epoxide functionality of tert-butyl N-3-methyl-3-(oxiran-2-yl)butylcarbamate serves as a handle for linker attachment to E3 ligase ligands. A 2024 ACS Central Science publication detailed the successful development of BRD4-targeting PROTACs using this approach, showing enhanced cellular permeability compared to traditional PEG-based linkers.

Ongoing clinical trials (as of Q2 2024) involving derivatives of 2219371-43-2 include two Phase I studies for hematological malignancies and one Phase II trial for fibrotic disorders. Preliminary results suggest favorable safety profiles, with pharmacokinetic data indicating sustained target engagement from single-dose administration.

Future research directions highlighted in recent reviews focus on expanding the utility of this scaffold to additional target classes, including RNA-modifying enzymes and GPCRs. The compound's unique combination of stability and reactivity positions it as a valuable tool for next-generation covalent drug discovery across multiple therapeutic areas.